
A Technical Guide to the Solubility of
Ruthenium(III) Nitrosyl Nitrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitroso nitrate;ruthenium

Cat. No.: B15485694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
Ruthenium(III) nitrosyl nitrate, Ru(NO)(NO₃)₃, is a compound of significant interest in catalysis,

materials science, and as a precursor in the synthesis of various ruthenium-containing

molecules. A thorough understanding of its solubility in different solvent systems is crucial for its

application in these fields, particularly in reaction kinetics, formulation development, and

purification processes. This technical guide provides a comprehensive overview of the current

knowledge on the solubility of Ruthenium(III) nitrosyl nitrate, compiled from available scientific

literature and chemical databases.

Qualitative Solubility Profile
Ruthenium(III) nitrosyl nitrate is most notably characterized by its high solubility in aqueous

media. Multiple chemical suppliers and databases consistently report that the compound is

"miscible with cold water"[1][2][3][4][5][6][7][8][9][10]. This high affinity for water is a key

characteristic for its use in aqueous-phase reactions.

Furthermore, Ruthenium(III) nitrosyl nitrate is commonly supplied and utilized as a solution in

dilute nitric acid[11]. The presence of nitric acid stabilizes the ruthenium nitrosyl complex in

solution. The chemistry of ruthenium in nitric acid is complex, with the potential for formation of

various nitrato, nitro, aqua, and hydroxo complexes depending on the acid concentration and

the presence of nitrite ions.
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Information regarding the solubility of Ruthenium(III) nitrosyl nitrate in organic solvents is

scarce in publicly available literature. General observations for similar metal nitrosyl complexes

suggest that solubility in organic solvents can be limited and is highly dependent on the nature

of the solvent and the specific ligands attached to the metal center.

Quantitative Solubility Data
While qualitative descriptions of the solubility of Ruthenium(III) nitrosyl nitrate are abundant,

precise quantitative data is limited in readily accessible literature. A key study investigated the

activity of Ruthenium(III) nitrosyl nitrate in aqueous solutions and determined its binary data

over a broad molality range.

Table 1: Summary of Quantitative Solubility Data for Ruthenium(III) Nitrosyl Nitrate in Aqueous

Solution

Solvent
System

Molality Range
Studied

Temperature
Quantitative
Solubility

Source

Water 0 - 18 mol kg⁻¹ Not Specified

Data not

available in

abstract

(Dru et al., 2021)

Note: The full text of this study was not publicly available to extract the specific solubility

values. The molality range indicates a very high solubility in water.

Experimental Protocols for Solubility Determination
Detailed experimental protocols for determining the solubility of Ruthenium(III) nitrosyl nitrate

are not explicitly described in the reviewed literature. However, standardized methods for

determining the water solubility of chemical substances can be adapted for this compound. The

following is a generalized protocol based on the OECD Guideline for the Testing of Chemicals,

Test No. 105: Water Solubility.

General Workflow for Solubility Assessment
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Preparation

Experimentation

Analysis

Result

Obtain pure
Ruthenium(III) nitrosyl nitrate

Add excess solute to solvent
in a sealed vessel

Select Solvent
(e.g., Water, Organic Solvent)

Equilibrate at constant temperature
with agitation

Separate saturated solution
from undissolved solid

(Centrifugation/Filtration)

Determine concentration of
Ruthenium in the supernatant

Express solubility
(e.g., g/L, mol/L)
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Define Research Question
(e.g., Solubility for catalysis)

Select Solvent System
(Aqueous vs. Organic)

Perform Qualitative
Screening Tests

Select Promising Solvents

Conduct Quantitative Solubility
Determination (e.g., Flask Method)

Analyze Saturated Solution
(e.g., ICP-OES, UV-Vis)

Characterize Solid Phase
(e.g., XRD, IR)

Investigate Influence of
Temperature and pH

Apply Findings to
Intended Application

Model Solubility Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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